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Compound of Interest

Compound Name: Ethyl difluoroacetate

Cat. No.: B1583515

Ethyl difluoroacetate (EDFA) is a colorless liquid with the chemical formula F2CHCO2CzHs. It
is a crucial building block in modern organic synthesis, primarily valued for its ability to
introduce the difluoromethyl (CFzH) or difluoroacetate moiety into complex molecules.[1] The
strategic incorporation of fluorine atoms can dramatically alter a molecule's physicochemical
properties, a phenomenon well-documented as the ‘fluorine effect'.[2]

In medicinal chemistry and agrochemical development, the difluoromethyl group is a key
pharmacophore. It often serves as a bioisosteric replacement for hydroxyl (-OH) or thiol (-SH)
groups, or even a hydrogen atom, while significantly enhancing metabolic stability, binding
affinity to biological targets, and modulating lipophilicity and bioavailability.[2][3] This makes
ethyl difluoroacetate an indispensable reagent in the design of next-generation
pharmaceuticals and crop protection agents.[2][4]

Commercial Availability and Procurement

Ethyl difluoroacetate is readily available from a wide range of chemical suppliers, catering to
needs from laboratory-scale research to bulk industrial manufacturing. Purity levels are typically
high, ensuring reproducibility in sensitive synthetic applications.

Data Presentation: Commercial Suppliers and Typical Specifications
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Supplier Typical Assay/Purity Common Packaging Sizes
Sigma-Aldrich (Merck) >97% 5g, 259, 100g

Thermo Fisher Scientific >98% 5g, 25g, 100g[5]

TCI Chemicals >98.0% (GC) 59, 25g, 100g, 500g[6]

Matrix Scientific N/A 100g, 500g, 1kg[7]

Gujarat Fluorochemicals Ltd. >98% 1kg, 5kg, 10kg, 25kg, 1 MTI[8]
Chem-Impex N/A 25g, 100g, 250q, 1kg, 5kg[1]

Note: This table is representative and not exhaustive. Researchers should always request lot-
specific Certificates of Analysis for precise purity data.

Procurement for research purposes is straightforward through the suppliers' online catalogs.
For bulk quantities, contacting manufacturers like Gujarat Fluorochemicals Limited (GFL)
directly is advisable.[8][9] Pricing varies significantly based on quantity, with prices per gram
decreasing substantially at larger scales.[7][10]

Synthesis Protocols: An Overview

While commercially available, understanding the synthesis of ethyl difluoroacetate is valuable
for process development and derivative synthesis. Several methods have been reported in
patent literature, often focusing on industrial viability and yield optimization.

Experimental Protocol: Synthesis from 1,1,2,2-
Tetrafluoro-1-Ethoxy Ethane (ETFEE)

This method, adapted from patent literature, provides an industrially relevant route that avoids
the generation of toxic by-products like SiF4.[11][12] The causality behind using an acidic oxide
like Boron trioxide is to facilitate the reaction while generating a commercially useful by-product
(BFs3).

Mandatory Visualization: Synthesis Workflow
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Caption: Workflow for the synthesis of Ethyl Difluoroacetate.
Step-by-Step Methodology:

e Preparation: In a suitable autoclave reactor, prepare a suspension of 1,1,2,2-tetrafluoro-1-
ethoxy ethane (ETFEE) and boron trioxide (B203).[11]
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» Acid Addition: Slowly add 100% sulfuric acid to the suspension. The reaction is exothermic
and generates Boron trifluoride (BFs) gas, which must be safely vented and absorbed in an
appropriate organic solvent (e.g., diethyl ether) in a separate, cooled vessel.[11]

» Ethanol Addition: After the sulfuric acid addition is complete, add ethanol to the reaction
mass.[11]

o Reaction Completion: Allow the reaction to proceed to completion. The reaction time is
significantly reduced compared to older methods.[12]

 Purification (Atmospheric Distillation): The crude reaction mass is first subjected to
atmospheric distillation. The fraction collected between 100-105 °C contains the ethyl
difluoroacetate product.[11]

 Purification (Vacuum Distillation): To recover any residual product from the distillation pot, a
subsequent vacuum distillation is performed.[11] This two-step purification ensures a high
isolated yield of the final product.

Core Applications & Reaction Mechanisms

Ethyl difluoroacetate is a versatile reagent. Its primary utility lies in its role as a precursor to
the difluoroacetyl group in Claisen condensations and as a source of the difluoromethyl radical
in copper-catalyzed reactions.

Key Reaction: Claisen Condensation for Agrochemical
Intermediates

A prominent application of ethyl difluoroacetate is its reaction with ethyl acetate in a Claisen
condensation to form ethyl difluoroacetoacetate.[13] This product is a critical intermediate for
synthesizing various succinate dehydrogenase inhibitor (SDHI) fungicides, such as
fluxapyroxad and bixafen.[13]

Mandatory Visualization: Claisen Condensation Pathway
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Caption: Synthesis of Ethyl Difluoroacetoacetate via Claisen Condensation.

The mechanism involves the deprotonation of ethyl acetate by a strong base (like sodium
ethoxide) to form an enolate, which then acts as a nucleophile, attacking the carbonyl carbon of
ethyl difluoroacetate. The subsequent loss of an ethoxide leaving group yields the final 3-keto
ester product. The choice of a solid base catalyst in a fixed-bed reactor represents a process
innovation for improved yield and environmental performance.[13]

Key Reaction: Copper-Catalyzed Difluoroalkylation

In medicinal chemistry, radical reactions are powerful tools. Ethyl bromodifluoroacetate (a
derivative easily prepared from EDFA) is widely used in copper-catalyzed reactions to introduce
the -CF2COOEt group onto alkenes and alkynes.[14] The reaction is initiated by the formation
of a difluoroalkyl radical (¢«CF2COOEt) through a single-electron transfer from a Cu(l) species.
This radical then adds across the double or triple bond, leading to the formation of new carbon-
carbon bonds.[14]

Safety, Handling, and Storage

Ethyl difluoroacetate is a hazardous chemical and must be handled with appropriate
precautions. It is classified as a flammable liquid and vapor, and it causes severe skin burns
and eye damage.[15]

Data Presentation: Hazard Identification
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Hazard Class GHS Classification  Signal Word Hazard Statements
N Flammable Liquid, H226: Flammable
Flammability Danger o
Category 3 liquid and vapor[15]
Skin H314: Causes severe
Corrosivity Corrosion/Irritation, Danger skin burns and eye
Category 1B/1C damage[15]
Serious Eye )
o H318: Causes serious
Eye Damage Damage/Irritation, Danger
eye damage[16]
Category 1

Self-Validating Protocol: Safe Handling and Storage

o Engineering Controls: Always handle ethyl difluoroacetate inside a certified chemical fume
hood to avoid inhalation of vapors. Use explosion-proof electrical, ventilating, and lighting
equipment due to its flammability.[6] Safety showers and eyewash stations must be readily
accessible.

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear suitable protective gloves (e.g., nitrile) and chemical-resistant
clothing to prevent skin contact.[15]

o Respiratory Protection: If working outside a fume hood or in case of a spill, use a NIOSH-
approved respirator with an appropriate cartridge.

o Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames,
and strong oxidizing agents.[17] Keep the container tightly closed. Storage at 2-8°C is often

recommended.[10]

o Spill & Disposal: In case of a spill, remove all sources of ignition and absorb with an inert
material.[15] Dispose of the chemical and contaminated materials as hazardous waste in
accordance with local, state, and federal regulations. Do not allow the chemical to enter the
environment.
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Physicochemical and Spectral Data

Accurate characterization is the cornerstone of chemical research. The following data provides
a baseline for the identification and quality control of ethyl difluoroacetate.

Data Presentation: Key Properties

Property Value Source(s)
CAS Number 454-31-9 [16][17]
Molecular Formula CaHeF202 [16]
Molecular Weight 124.09 g/mol [10]
Appearance .Colf)rless to light brown clear (171
liquid
Boiling Point 99.2 °C (lit.) [10]
Density 1.18 g/mL at 25 °C (lit.) [10]
Refractive Index n20/D 1.347 (lit.)
Flash Point 25°C [10]
Water Solubility Slightly soluble [10][17]

Spectral Information: Definitive structural confirmation is achieved through spectroscopic
methods.

e IH NMR: The proton NMR spectrum is characterized by a triplet corresponding to the methyl
protons (-CHs), a quartet for the methylene protons (-OCHz-), and a triplet for the alpha-
proton (-CHF2-), split by the two adjacent fluorine atoms.[18]

e 13C NMR: The carbon spectrum provides signals for the methyl, methylene, carbonyl, and the
characteristic triplet for the difluoromethyl carbon due to C-F coupling.

e F NMR: The fluorine NMR shows a doublet, corresponding to the two equivalent fluorine
atoms coupled to the alpha-proton.
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e Mass Spectrometry (MS): Electron ionization mass spectrometry data is available for
fragmentation pattern analysis.[16][19]

« Infrared (IR) Spectroscopy: The IR spectrum shows a strong characteristic absorption for the
C=0 (ester) stretch.[16]

Authoritative spectral data can be accessed through public databases such as the NIST
WebBook[19], PubChem][16], and ChemicalBook[18].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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